2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide

• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol
• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C22H29N3O2/c1-4-24-12-14-25(15-13-24)20-10-8-19(9-11-20)23-22(26)16-27-21-7-5-6-17(2)18(21)3/h5-11H,4,12-16H2,1-3H3,(H,23,26)
• InChI Key: NEKHIIRIYZPNJX-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC(=C3C)C

Description

2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide, also known as DPA-714, is a small molecule that has been extensively studied for its potential applications in scientific research. DPA-714 belongs to the family of translocator protein ligands, which are known to play a crucial role in various physiological and pathological processes.

Mechanism of Action

2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide binds to the TSPO, which is located on the outer mitochondrial membrane. TSPO is known to be involved in various processes, including cholesterol transport, steroidogenesis, and apoptosis. 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide binding to TSPO has been shown to modulate these processes, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and neuroprotective effects. 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in microglia and astrocytes. 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has also been shown to reduce oxidative stress and improve mitochondrial function. In addition, 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been shown to have neuroprotective effects in various animal models of neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide is its high affinity and selectivity for TSPO, which makes it a promising tool for imaging TSPO expression in vivo. 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide also has various biochemical and physiological effects, which make it a potential therapeutic agent for various neurodegenerative diseases. However, there are also some limitations associated with the use of 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide in lab experiments. For instance, 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has a relatively short half-life, which may limit its use in longitudinal studies. In addition, the synthesis of 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide is relatively complex and time-consuming, which may limit its availability and use in some labs.

Future Directions

There are several future directions for research on 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide. One area of research involves the development of new TSPO ligands with improved pharmacokinetic properties and selectivity. Another area of research involves the use of 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide as a therapeutic agent for various neurodegenerative diseases. 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been shown to have neuroprotective effects in various animal models of neurodegenerative diseases, and further research is needed to explore its potential therapeutic applications in humans. Finally, there is a need for further research to explore the role of TSPO in various physiological and pathological processes, and the potential use of TSPO ligands, including 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide, as imaging and therapeutic tools.

Synthesis Methods

2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide can be synthesized using a multistep process that involves the reaction of 2,3-dimethylphenol with 4-(4-ethylpiperazin-1-yl)benzaldehyde in the presence of a base, followed by acetylation with acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been extensively studied for its potential applications in scientific research. One of the major areas of research involves the use of 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide as a PET radiotracer for imaging translocator protein (TSPO) expression in the brain. TSPO is known to play a crucial role in various physiological and pathological processes, including neuroinflammation, neurodegeneration, and neuroprotection. 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been shown to have high affinity and selectivity for TSPO, making it a promising tool for imaging TSPO expression in vivo.